Cas no 1867341-32-9 ((1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine)

• Product Name: (1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine
• CAS No: 1867341-32-9
• MF: C₁₀H₁₈FN
• MW: 171.255026340485
• CID: 5043883
• Update Time: 2025-05-22

(1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N-cyclobutyl-2-fluorocyclohexan-1-amine
• (1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine

• Inchi： 1S/C10H18FN/c11-9-6-1-2-7-10(9)12-8-4-3-5-8/h8-10,12H,1-7H2/t9-,10-/m1/s1
• InChI Key： LAUCERBZZBNPOH-NXEZZACHSA-N
• SMILES： F[C@@H]1CCCC[C@H]1NC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.4
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 236.1±33.0 °C at 760 mmHg
• Flash Point: 96.6±25.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine

Introduction to Compound CAS No. 1867341-32-9: (1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine

The compound CAS No. 1867341-32-9, also known as (1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest in both academic and industrial settings. Recent advancements in synthetic chemistry and materials science have further highlighted its versatility and utility.

Structural Analysis: The molecule consists of a cyclohexane ring substituted with a fluorine atom at the 2-position and an N-cyclobutylamine group at the 1-position. The stereochemistry of the compound is defined by the (1R,2R) configuration, which plays a crucial role in its physical properties and reactivity. The cyclobutyl group attached to the nitrogen atom introduces steric hindrance and contributes to the overall stability of the molecule. This structure has been extensively studied in recent years due to its potential as a building block in drug discovery and materials synthesis.

Synthesis and Characterization: The synthesis of (1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine involves a multi-step process that typically includes Friedel-Crafts alkylation, followed by nucleophilic substitution and stereochemical resolution. Recent studies have focused on optimizing these steps to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. The compound has been characterized using a variety of analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, which have provided detailed insights into its molecular geometry and electronic structure.

Applications in Drug Discovery: One of the most promising applications of this compound lies in the field of medicinal chemistry. Its unique combination of steric bulk and electronic properties makes it an ideal candidate for exploring novel bioactive molecules. Recent research has demonstrated its potential as a lead compound in the development of treatments for various diseases, including neurodegenerative disorders and cancer. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in these conditions.

Materials Science Applications: Beyond its role in drug discovery, (1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them valuable for gas storage and separation technologies. Recent advancements in this area have further expanded the scope of its applications.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of CAS No. 1867341-32-9 is crucial. Recent studies have focused on assessing its biodegradability and toxicity profiles under various conditions. These investigations are essential for ensuring that its use aligns with sustainability goals and regulatory requirements.

Future Directions: The continued exploration of (1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine holds immense promise for both scientific research and industrial applications. Ongoing studies aim to uncover new synthetic pathways, enhance its bioavailability, and explore novel functionalities. Collaborative efforts between academia and industry are expected to drive further innovation in this field.

In conclusion, CAS No. 1867341-32-9, or (1R,2R)-N-Cyclobutyl-2-fluorocyclohexan-1-amine, stands as a testament to the ingenuity of modern chemical research. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a key player in diverse scientific domains. As research continues to unfold, this compound is likely to contribute significantly to breakthroughs in medicine, materials science, and beyond.